Methyl 3-(6-bromo-4-oxoquinazolin-3(4H)-yl)-4-methylbenzoate

• Molecular Formula: C17H13BrN2O3
• Molecular Weight: 373.2 g/mol
• IUPAC Name: methyl 3-(6-bromo-4-oxoquinazolin-3-yl)-4-methylbenzoate
• InChI: InChI=1S/C17H13BrN2O3/c1-10-3-4-11(17(22)23-2)7-15(10)20-9-19-14-6-5-12(18)8-13(14)16(20)21/h3-9H,1-2H3
• InChI Key: SNNPHCXKNKYYSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)N2C=NC3=C(C2=O)C=C(C=C3)Br

Description

Methyl 3-(6-bromo-4-oxoquinazolin-3(4H)-yl)-4-methylbenzoate is a useful research compound. Its molecular formula is C17H13BrN2O3 and its molecular weight is 373.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of methyl 5-bromo-2-aminobenzoate (10.0 g) and methyl 3-amino-4-methylbenzoate (7.90 g) in toluene (100 ml) at 50° C. were added triethylorthoformate (8.12 ml) and glacial acetic acid (2.50 ml). The mixture was heated to reflux for 16 hours. The alcohol by-products were distilled using Dean-stark conditions and the reaction cooled room temperature. The resultant solid was collected by filtration, washed with toluene (2×20 ml) and dried in vacuo at 40° C. to give the methyl 3-(6-bromo-4-oxoquinazolin-3(4H)-yl)-4-methylbenzoate as a white solid (13.1 g); NMR Spectrum: (DMSOd6) 2.16 (s, 3H), 3.85 (s, 3H), 7.60 (d, 1H), 7.71 (d, 1H), 8.01 (m, 3H), 8.26 (s, 1H), 8.34 (s, 1H); Mass Spectrum: M+H+ 373.